![molecular formula C8H11BO4 B3097714 [3-(Hydroxymethyl)-5-methoxyphenyl]boronic acid CAS No. 1315276-35-7](/img/structure/B3097714.png)
[3-(Hydroxymethyl)-5-methoxyphenyl]boronic acid
Overview
Description
“[3-(Hydroxymethyl)-5-methoxyphenyl]boronic acid” is a boronic acid derivative with the CAS Number: 1315276-35-7 . It has a molecular weight of 181.98 . The compound is solid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is 3-(hydroxymethyl)-5-methoxyphenylboronic acid . The InChI code is 1S/C8H11BO4/c1-13-8-3-6(5-10)2-7(4-8)9(11)12/h2-4,10-12H,5H2,1H3 . The InChI key is BKFKGPIRDFIJEV-UHFFFAOYSA-N .Chemical Reactions Analysis
As mentioned earlier, boronic acids like this compound are involved in various chemical reactions such as Copper-mediated trifluoromethylation, Copper-catalyzed transformations from arylboronic acids in water, Mitsunobu, Suzuki, and amidation reactions .Physical and Chemical Properties Analysis
This compound has a molecular weight of 181.98 . It is solid in its physical form . The storage temperature is 2-8°C .Scientific Research Applications
Boronic Acid Drugs Design and Discovery
Boronic acids, including compounds like [3-(Hydroxymethyl)-5-methoxyphenyl]boronic acid, play a significant role in drug discovery due to their unique properties. These compounds can enhance the potency of drugs and improve their pharmacokinetic profiles. The incorporation of boronic acids into medicinal chemistry has led to the approval of several boronic acid drugs by the FDA and Health Canada, highlighting their potential in therapeutic applications (Plescia & Moitessier, 2020).
Boron in Biomass Conversion
This compound and related compounds may also find applications in the conversion of plant biomass to valuable chemicals. Boronic acids can participate in the synthesis of furan derivatives from hexose carbohydrates and lignocellulose, offering a sustainable alternative to non-renewable hydrocarbon sources. This process underscores the role of boronic acids in the development of new materials and fuels from renewable resources (Chernyshev et al., 2017).
Boron Removal in Water Treatment
In water treatment, especially in seawater desalination, boronic acids are explored for their ability to remove boron, a toxic element at high concentrations. The understanding of boron removal mechanisms, such as anion exchange and the speciation of boric acid, is essential for optimizing desalination processes. Studies on reverse osmosis membranes highlight the potential for boronic acid-based materials to enhance boron removal efficiency (Tu et al., 2010).
Turning Boron Toxicity into Drug Design Opportunities
While boron compounds have historically faced concerns over toxicity, recent research aims to leverage this knowledge to design safer and more effective boron-containing drugs. Understanding the toxicological profiles of boronic acids, including this compound, can guide the development of compounds with minimized toxic effects, particularly in cancer and infectious disease therapies (Soriano-Ursúa et al., 2019).
Electrochemical Biosensors
Boronic acids, including this compound, are instrumental in developing electrochemical biosensors. Their ability to bind sugars and other biomolecules through boronate ester formation enables the creation of sensors for glucose, glycated hemoglobin, and other analytes. This application is particularly relevant in non-enzymatic glucose sensing and monitoring blood glucose levels over time (Wang et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of [3-(Hydroxymethyl)-5-methoxyphenyl]boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through two key processes: oxidative addition and transmetalation . In oxidative addition, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . Transmetalation, on the other hand, involves the transfer of formally nucleophilic organic groups from boron to palladium .
Biochemical Pathways
The compound affects the Suzuki–Miyaura coupling pathway , which conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s boron moiety can be converted into a broad range of functional groups , expanding the scope of boron chemistry .
Pharmacokinetics
It’s known that boronic esters, like this compound, are generally stable , easy to purify, and often commercially available . These features suggest that the compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.
Result of Action
The compound’s action results in the formation of new carbon–carbon bonds via the Suzuki–Miyaura coupling reaction . This makes it a valuable tool in organic synthesis , contributing to the synthesis of biologically active molecules .
Action Environment
The compound’s action, efficacy, and stability can be influenced by environmental factors. The introduction of the more stable boronic ester moiety, as in this compound, has significantly expanded the scope of boron chemistry .
Properties
IUPAC Name |
[3-(hydroxymethyl)-5-methoxyphenyl]boronic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BO4/c1-13-8-3-6(5-10)2-7(4-8)9(11)12/h2-4,10-12H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKFKGPIRDFIJEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)OC)CO)(O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.98 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.